Cas no 114804-19-2 (5-Ethyldecanedioic acid)

• Product Name: 5-Ethyldecanedioic acid
• CAS No: 114804-19-2
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 2613351
• Update Time: 2023-08-07

5-Ethyldecanedioic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyldecanedioic acid
• Decanedioic acid, 5-ethyl-
• 5-Ethyldecanedioic acid

• Inchi： 1S/C12H22O4/c1-2-10(7-5-9-12(15)16)6-3-4-8-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： XYQBPYXKPLWSGP-UHFFFAOYSA-N
• SMILES： OC(CCCC(CC)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 230.152
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6